5,6-bis(pyridin-2-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3-thione
Overview
Description
5,6-bis(pyridin-2-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3-thione (5,6-bis-pyridin-2-yl-THT) is an organic compound that has been studied for its potential applications in the scientific and medical research fields. It is a heterocyclic compound with a pyridine ring and a triazine ring, and is a member of the triazine family. It is a colorless solid that is insoluble in water and has a melting point of 183-185°C. Its structure consists of two pyridine rings connected to each other via a three-membered ring containing sulfur and nitrogen.
Scientific Research Applications
5,6-bis-pyridin-2-yl-THT has been studied for its potential applications in the scientific and medical research fields. It has been studied for its potential as an anticancer agent, as well as for its potential use in the treatment of Alzheimer’s disease. It has also been studied for its potential applications in the fields of bio-imaging and drug delivery. Additionally, it has been studied for its potential use in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 5,6-bis-pyridin-2-yl-THT is not fully understood. However, it is believed to work by targeting certain proteins and enzymes in the body, which in turn can lead to the inhibition of certain cellular processes. It is also believed to interact with certain receptors in the body, which can lead to the activation or inhibition of certain biological processes.
Biochemical and Physiological Effects
5,6-bis-pyridin-2-yl-THT has been studied for its potential effects on the biochemical and physiological processes of the body. In animal studies, it has been shown to inhibit the growth of certain cancer cells and to reduce inflammation. It has also been shown to reduce the levels of certain cytokines in the body, which can lead to a reduction in inflammation. Additionally, it has been shown to reduce oxidative stress, which can lead to a reduction in cell damage.
Advantages and Limitations for Lab Experiments
The advantages of using 5,6-bis-pyridin-2-yl-THT in laboratory experiments include its ability to target certain proteins and enzymes, its potential use in the synthesis of other organic compounds, and its potential use in the treatment of certain diseases. The main limitation of using this compound in laboratory experiments is the lack of understanding of its mechanism of action. Additionally, it is not yet approved for use in humans, and therefore its safety and efficacy in humans is unknown.
Future Directions
The future directions for 5,6-bis-pyridin-2-yl-THT include further research into its mechanism of action, its potential use in the treatment of certain diseases, and its potential use in the synthesis of other organic compounds. Additionally, further research into its safety and efficacy in humans is needed before it can be approved for use in humans. Additionally, further research into its potential applications in the fields of bio-imaging and drug delivery is needed. Finally, further research into its potential use in the treatment of Alzheimer’s disease is needed to better understand its potential benefits in this field.
Synthesis Methods
5,6-bis-pyridin-2-yl-THT can be synthesized through a series of steps. The first step involves the reaction of pyridine with ethylchloroformate to form pyridine-2-ethoxycarbonylchloride. This is then reacted with 2-aminothiophene to form 2-amino-5,6-bis-pyridin-2-yl-thiophene. The next step involves the reaction of this compound with sodium azide to form 5,6-bis-pyridin-2-yl-THT. The final step involves the purification of the compound by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-bis(pyridin-2-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3-thione involves the reaction of pyridine-2-thiol with 1,2-diketone followed by cyclization with hydrazine hydrate and subsequent reaction with ammonium thiocyanate.", "Starting Materials": [ "Pyridine-2-thiol", "1,2-diketone", "Hydrazine hydrate", "Ammonium thiocyanate" ], "Reaction": [ "Step 1: Pyridine-2-thiol is reacted with 1,2-diketone in the presence of a base to form a thioether intermediate.", "Step 2: The thioether intermediate is cyclized with hydrazine hydrate to form a triazine intermediate.", "Step 3: The triazine intermediate is reacted with ammonium thiocyanate to form the final product, 5,6-bis(pyridin-2-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3-thione." ] } | |
CAS RN |
2703780-26-9 |
Molecular Formula |
C13H11N5S |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
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